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Compound of Interest

Compound Name: 6-Bromo-5-methylpicolinic acid

Cat. No.: B596451

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of specialized chemical compounds are paramount for ensuring laboratory safety and
environmental protection. This document outlines the essential procedures for the safe disposal
of 6-Bromo-5-methylpicolinic acid (CAS No. 1211516-25-4), a compound utilized in various
research applications.

Immediate Safety and Handling Precautions

Before handling 6-Bromo-5-methylpicolinic acid, it is crucial to be familiar with its potential
hazards. While a specific Safety Data Sheet (SDS) for this exact compound is not publicly
available, data from structurally similar compounds such as brominated and chlorinated
picolinic acids suggest that it should be handled with care.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemical-resistant gloves (e.g., nitrile rubber).

Body Protection: Wear a laboratory coat and ensure skin is not exposed.

Respiratory Protection: Use in a well-ventilated area, preferably within a chemical fume
hood, to avoid inhalation of dust or vapors.

First Aid Measures:
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 In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.

 In case of skin contact: Wash off immediately with plenty of soap and water. Remove
contaminated clothing and wash it before reuse. If irritation persists, seek medical attention.

« If inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.

« If swallowed: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Hazard Summary for Halogenated Picolinic Acids

The following table summarizes the typical hazards associated with halogenated picolinic acid
derivatives, based on available data for similar compounds.

Hazard Classification Description Precautionary Statements

Wash hands thoroughly after
Skin Corrosion/Irritation Causes skin irritation. handling. Wear protective
gloves.

. L i o Wear eye protection/face
Serious Eye Damage/Irritation Causes serious eye irritation. _
protection.

] Avoid breathing
o May be harmful if swallowed, _
Acute Toxicity (Oral, Dermal, ) ) ) ) dust/fume/gas/mist/vapors/spr
) in contact with skin, or if )
Inhalation) ) ay. Use only outdoors or in a
inhaled. _
well-ventilated area.

- . ] Avoid breathing
Specific Target Organ Toxicity May cause respiratory _
dust/fume/gas/mist/vapors/spr

ay.

(Single Exposure) irritation.

Step-by-Step Disposal Protocol

The primary recommendation for the disposal of 6-Bromo-5-methylpicolinic acid is to use a
licensed and approved waste disposal company.[1][2] Do not dispose of this chemical into the
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environment, drains, or sewer systems.
o Waste Identification and Segregation:

o Label a dedicated, sealable waste container as "Halogenated Organic Waste" and specify
"6-Bromo-5-methylpicolinic acid."

o Keep this waste stream separate from non-halogenated and other incompatible chemical
wastes.

e Collection of Waste:

o For solid waste (e.g., residual powder, contaminated weigh boats), carefully transfer it into
the designated waste container to minimize dust generation.

o For contaminated consumables (e.g., gloves, wipes), place them in the same designated
container.

o For solutions, use a separate, clearly labeled "Halogenated Organic Liquid Waste"
container. Do not mix with other solvent waste streams unless permitted by your
institution's waste management guidelines.

o Storage of Waste:

o Store the sealed waste container in a cool, dry, and well-ventilated area, away from
incompatible materials such as strong oxidizing agents.

o Ensure the storage area is secure and accessible only to authorized personnel.
e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or a certified
chemical waste disposal contractor to arrange for pickup and disposal.

o Provide the waste contractor with a full chemical inventory of the waste container.

o Follow all local, state, and federal regulations for the transportation and disposal of
chemical waste.
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Disposal Workflow Diagram

The following diagram illustrates the decision-making and operational workflow for the proper
disposal of 6-Bromo-5-methylpicolinic acid.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b596451?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b596451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

p———
)
G

Waste G‘;neration

()

~

~

Disposal Path Prohibitéd-Actions

R R -

——————————————————————

s \ B \
eJ {I Do Not Pour Down Drainj i Do Not Dispose in Regular Trash/l
\ \ /

4 ~

~

Segregate into Labeled
'‘Halogenated Waste' Contain

__________________________________________________

v

Store Sealed Container
in a Cool, Dry, Ventilated Area

A

Contact EHS or
Approved Waste Contractor

Y
[Dispose via Licensed Facility]
i s

in Accordance with Regulation

Click to download full resolution via product page

Caption: Disposal workflow for 6-Bromo-5-methylpicolinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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